Cas no 1805208-37-0 (3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805208-37-0
• MF: C₇H₄ClF₅N₂
• MW: 246.565077781677
• CID: 4852534
• Update Time: 2025-10-21

3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF5N2/c8-5-4(14)3(6(9)10)2(1-15-5)7(11,12)13/h1,6H,14H2
• InChI Key： WXICNYSELGXPIB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=C(C=N1)C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805208-37-0, known as 3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This pyridine derivative exhibits unique structural features and functional groups that make it a valuable molecule for various applications. The presence of an amino group at position 3, a chlorine atom at position 2, a difluoromethyl group at position 4, and a trifluoromethyl group at position 5 contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The trifluoromethyl group is known to enhance the stability and lipophilicity of molecules, which are critical factors in drug design. Additionally, the difluoromethyl group introduces a unique electronic environment that can modulate the compound's interactions with biological targets.

In terms of synthesis, the preparation of 3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the chlorination of a pyridine derivative. Subsequent steps include nucleophilic substitution reactions to introduce the amino and difluoromethyl groups, followed by fluorination to achieve the trifluoromethyl substitution. This synthesis pathway requires precise control over reaction conditions to ensure high yields and purity.

The structural versatility of this compound has also made it a subject of interest in materials science. Its ability to form stable coordination complexes with transition metals has been explored for applications in catalysis and sensor technology. For instance, recent research has demonstrated its potential as a ligand in metalloporphyrin-based sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds.

Moreover, 3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine has shown promise in agricultural applications, particularly as a component in pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth pathways makes it a potential candidate for developing eco-friendly agrochemicals. However, further studies are required to assess its environmental impact and biodegradability.

In conclusion, 3-Amino-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing research in pharmacology, materials science, and agriculture. As ongoing studies continue to uncover its potential, this compound is likely to play an increasingly important role in both academic and industrial settings.